Cas no 2523-37-7 (9-Methylfluorene)

• Product Name: 9-Methylfluorene
• CAS No: 2523-37-7
• MF: C₁₄H₁₂
• MW: 180.245083808899
• MDL: MFCD00126475
• CID: 264555
• PubChem ID: 17299
• Update Time: 2025-06-21

9-Methylfluorene Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 9-methyl-
• 9-Methylfluorene
• 9-methyl-9H-Fluorene
• 1-methylfluorene
• 9H-Fluorene,9-methyl
• 9-methylfluoren-9-yl
• EINECS 219-750-7
• Fluorene,9-methyl
• methyl 9H-fluorene
• AKOS003342894
• Q27271801
• NSC 10161
• 2523-37-7
• AS-54555
• Fluorene, 9-methyl-
• NSC10161
• 9-Methyl-9H-fluorene #
• SY239830
• FT-0659584
• A817723
• 9-methyl fluorene
• 95M10BKB07
• NS00027836
• 9-Methyl-fluorene
• CAA52337
• MFCD00126475
• NSC-10161
• CCRIS 4264
• s12001
• CS-0206127
• DTXSID5073957
• 9-Methyl-9H-fluorene, AldrichCPR
• UNII-95M10BKB07
• DTXCID4037241
• 9H-FLUORENE,9-METHYL-
• 9-Methyl-9H-fluorene; NSC 10161
• DB-067355

• MDL： MFCD00126475
• Inchi： 1S/C14H12/c1-10-11-6-2-4-8-13(11)14-9-5-3-7-12(10)14/h2-10H,1H3
• InChI Key： ZVEJRZRAUYJYCO-UHFFFAOYSA-N
• SMILES： C1(C)C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 180.09400
• Monoisotopic Mass: 180.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: solid
• Density: 1.0263
• Melting Point: 46.5°C
• Boiling Point: 248.08°C (rough estimate)
• Flash Point: 137.5°C
• Refractive Index: 1.6100
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 3.81880

9-Methylfluorene Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 22-52
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9-Methylfluorene

Recent Advances in the Study of 9-Methylfluorene (CAS 2523-37-7) in Chemical Biology and Pharmaceutical Research

9-Methylfluorene (CAS 2523-37-7) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its fluorene backbone with a methyl substitution at the 9-position, has been explored for its potential in drug discovery, material science, and environmental chemistry. Recent studies have focused on its synthesis, biological activity, and mechanistic pathways, providing new insights into its utility as a scaffold for therapeutic agents and functional materials.

One of the key areas of research involving 9-Methylfluorene is its role as a building block for the development of novel pharmaceutical compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 9-Methylfluorene derivatives exhibit promising anti-inflammatory and anticancer properties. The researchers synthesized a series of analogs and evaluated their biological activity, identifying specific structural modifications that enhance binding affinity to target proteins such as COX-2 and tubulin. These findings suggest that 9-Methylfluorene-based compounds could serve as lead candidates for the treatment of chronic inflammatory diseases and certain cancers.

In addition to its pharmaceutical applications, 9-Methylfluorene has been investigated for its potential in organic electronics and optoelectronic devices. A recent study in Advanced Materials highlighted the use of 9-Methylfluorene derivatives as hole-transporting materials in perovskite solar cells, achieving high power conversion efficiencies. The study emphasized the compound's ability to form stable thin films and its favorable electronic properties, which are critical for the development of next-generation photovoltaic devices. This research opens new avenues for the integration of 9-Methylfluorene-based materials in sustainable energy technologies.

Environmental and toxicological studies have also explored the impact of 9-Methylfluorene on ecosystems and human health. A 2022 report in Environmental Science & Technology investigated the biodegradation pathways of 9-Methylfluorene in soil and water systems, identifying microbial consortia capable of metabolizing the compound. These findings are particularly relevant for bioremediation strategies aimed at mitigating PAH contamination in polluted environments. Furthermore, toxicological assessments have indicated that while 9-Methylfluorene exhibits moderate toxicity, its derivatives can be designed to minimize adverse effects while retaining therapeutic efficacy.

Looking ahead, the continued exploration of 9-Methylfluorene and its derivatives holds great promise for advancing both fundamental and applied research in chemical biology and pharmaceuticals. Future studies are expected to focus on optimizing synthetic routes, elucidating structure-activity relationships, and expanding the scope of applications in drug delivery and material science. As researchers uncover new mechanistic insights and develop innovative methodologies, 9-Methylfluorene is poised to remain a cornerstone of interdisciplinary research in the years to come.